Cas no 1936323-44-2 ((octahydroindolizin-5-yl)methanamine, Mixture of diastereomers)

• Product Name: (octahydroindolizin-5-yl)methanamine, Mixture of diastereomers
• CAS No: 1936323-44-2
• MDL: MFCD30234988
• CID: 4630561
• PubChem ID: 126970906
• Update Time: 2025-08-05

(octahydroindolizin-5-yl)methanamine, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• (octahydroindolizin-5-yl)methanamine
• (octahydroindolizin-5-yl)methanamine, Mixture of diastereomers

• MDL： MFCD30234988

Additional information on (octahydroindolizin-5-yl)methanamine, Mixture of diastereomers

Professional Introduction to (Octahydroindolizin-5-yl)methanamine, Mixture of Diastereomers (CAS No. 1936323-44-2)

The compound (octahydroindolizin-5-yl)methanamine, Mixture of diastereomers (CAS No. 1936323-44-2) represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This mixture of diastereomers is derived from a complex structural framework, featuring an octahydroindolizin-5-yl moiety linked to a methanamine group. The unique stereochemical arrangement of these diastereomers imparts distinct pharmacological properties, making it a valuable subject for further investigation and development.

In recent years, the exploration of indole derivatives has gained considerable attention due to their diverse biological activities. The octahydroindolizin scaffold, in particular, has been identified as a promising pharmacophore in the design of novel therapeutic agents. This structural motif is characterized by its rigid bicyclic system, which includes an indoline ring fused with a cyclohexane ring. The presence of the methanamine group further enhances the compound's potential as a bioactive molecule by introducing a basic nitrogen atom capable of forming hydrogen bonds and participating in salt formation.

The mixture of diastereomers in this compound presents a fascinating challenge for synthetic chemists and pharmacologists. Diastereomers are stereoisomers that are not mirror images of each other, and they often exhibit different physical and chemical properties as well as varying biological activities. Understanding the stereochemistry of this mixture is crucial for optimizing its pharmacological profile and ensuring its efficacy in preclinical and clinical settings.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. Molecular modeling studies on (octahydroindolizin-5-yl)methanamine have revealed insights into its binding interactions with potential target proteins. These studies suggest that the compound may interact with enzymes and receptors involved in various disease pathways, including inflammation, pain perception, and neurodegeneration. Such findings underscore the importance of this compound as a lead structure for drug discovery.

The synthesis of this mixture of diastereomers involves intricate multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Techniques such as asymmetric synthesis and chiral resolution have been employed to obtain the desired diastereomeric mixture. These synthetic strategies not only highlight the synthetic prowess but also demonstrate the compound's complexity and potential as a pharmaceutical intermediate.

In addition to its synthetic challenges, (octahydroindolizin-5-yl)methanamine has shown promise in preclinical studies as a potential therapeutic agent. Initial pharmacological evaluations have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in metabolic disorders. Furthermore, its structural features suggest that it may possess neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of novel drug candidates often involves extensive characterization at the molecular level to understand their mechanisms of action. Spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in elucidating the structure of (octahydroindolizin-5-yl)methanamine and its diastereomers. These analytical methods provide detailed information about the connectivity and stereochemistry of the molecule, which is essential for guiding further structural modifications and optimization.

The future prospects for this compound are promising, with ongoing research aimed at exploring its full pharmacological potential. Collaborative efforts between synthetic chemists, pharmacologists, and biochemists are crucial for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can accelerate the development process and bring new treatments to patients in need.

In conclusion, (octahydroindolizin-5-yl)methanamine, Mixture of diastereomers (CAS No. 1936323-44-2) represents a compelling subject for pharmaceutical research due to its unique structural features and promising biological activities. The intricate stereochemistry of this mixture presents both challenges and opportunities for synthetic innovation, while its potential therapeutic applications warrant further exploration through preclinical and clinical studies.